Cas no 57070-54-9 (1-(1-methylpiperidin-4-yl)cyclopentan-1-ol)
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methylpiperidin-4-yl)cyclopentan-1-ol
-
- MDL: MFCD26710611
- Inchi: 1S/C11H21NO/c1-12-8-4-10(5-9-12)11(13)6-2-3-7-11/h10,13H,2-9H2,1H3
- InChI Key: IWROJYKAFZRHHR-UHFFFAOYSA-N
- SMILES: C1(C2CCN(C)CC2)(O)CCCC1
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-325807-0.05g |
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol |
57070-54-9 | 95.0% | 0.05g |
$200.0 | 2025-03-18 | |
| Enamine | EN300-325807-0.1g |
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol |
57070-54-9 | 95.0% | 0.1g |
$298.0 | 2025-03-18 | |
| Enamine | EN300-325807-0.25g |
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol |
57070-54-9 | 95.0% | 0.25g |
$425.0 | 2025-03-18 | |
| Enamine | EN300-325807-0.5g |
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol |
57070-54-9 | 95.0% | 0.5g |
$668.0 | 2025-03-18 | |
| Enamine | EN300-325807-1.0g |
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol |
57070-54-9 | 95.0% | 1.0g |
$857.0 | 2025-03-18 | |
| Enamine | EN300-325807-2.5g |
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol |
57070-54-9 | 95.0% | 2.5g |
$1680.0 | 2025-03-18 | |
| Enamine | EN300-325807-5.0g |
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol |
57070-54-9 | 95.0% | 5.0g |
$2485.0 | 2025-03-18 | |
| Enamine | EN300-325807-10.0g |
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol |
57070-54-9 | 95.0% | 10.0g |
$3683.0 | 2025-03-18 | |
| Enamine | EN300-325807-1g |
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol |
57070-54-9 | 95% | 1g |
$857.0 | 2023-09-04 | |
| Enamine | EN300-325807-5g |
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol |
57070-54-9 | 95% | 5g |
$2485.0 | 2023-09-04 |
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 1-(1-methylpiperidin-4-yl)cyclopentan-1-ol
Introduction to 1-(1-methylpiperidin-4-yl)cyclopentan-1-ol (CAS No. 57070-54-9)
1-(1-methylpiperidin-4-yl)cyclopentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 57070-54-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentanone backbone linked to a piperidine moiety, has garnered considerable attention due to its structural uniqueness and potential biological activities. The presence of the 1-methylpiperidin-4-yl substituent introduces a distinct electronic and steric environment, making it a valuable scaffold for drug discovery initiatives.
The structural motif of 1-(1-methylpiperidin-4-yl)cyclopentan-1-ol combines elements that are frequently observed in bioactive molecules. The cyclopentanone ring is a well-established pharmacophore in medicinal chemistry, known for its ability to engage with various biological targets, including enzymes and receptors. Meanwhile, the piperidine scaffold is widely recognized for its role in enhancing metabolic stability and improving oral bioavailability in small-molecule drugs. The integration of these two structural features into a single molecule suggests a promising platform for developing novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(1-methylpiperidin-4-yl)cyclopentan-1-ol and biological targets. Studies indicate that the compound can exhibit binding affinity to specific protein receptors, which may translate into pharmacological effects relevant to neurological disorders, inflammatory conditions, or other therapeutic areas. The methylpiperidine moiety, in particular, has been shown to modulate receptor activity through subtle adjustments in conformational flexibility and electronic distribution.
In the context of drug development, the synthesis of 1-(1-methylpiperidin-4-yl)cyclopentan-1-ol has been optimized using modern synthetic methodologies. Advances in transition-metal-catalyzed reactions and asymmetric synthesis have enabled the efficient construction of this complex framework with high enantioselectivity. Such synthetic strategies are crucial for producing enantiomerically pure compounds, which often exhibit improved pharmacokinetic profiles and reduced side effects.
Investigations into the pharmacological profile of 1-(1-methylpiperidin-4-yl)cyclopentan-1-ol have revealed intriguing properties that warrant further exploration. Preclinical studies suggest that this compound may possess agonistic or antagonistic activity at certain neurotransmitter receptors, potentially making it a candidate for treating conditions such as anxiety, depression, or cognitive dysfunction. Additionally, its interaction with cytochrome P450 enzymes has been evaluated to assess its metabolic fate and potential for drug-drug interactions.
The chemical diversity inherent in 1-(1-methylpiperidin-4-yl)cyclopentan-1-ol also opens avenues for derivative design. By modifying functional groups within the cyclopentanone or piperidine moieties, chemists can generate libraries of analogs with tailored biological activities. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for further development.
From a regulatory perspective, the handling and characterization of 1-(1-methylpiperidin-4-yl)cyclopentan-1-ol must adhere to stringent quality standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its structure and purity. These methods ensure that the compound meets the requirements for preclinical testing and eventual clinical trials.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(1-methylpiperidin-4-yl)cyclopentan-1-ol. Predictive models can assess structural features that correlate with biological activity, guiding chemists toward optimal modifications. This interdisciplinary approach leverages computational power to complement traditional experimental methods, enhancing the efficiency of hit-to-lead conversion.
Future directions in research on 1-(1-methylpiperidin-4-y lcyclopentan - 1 - ol) include exploring its potential as an intermediate in larger synthetic schemes or as a building block for more complex molecules. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel therapeutic entities that address unmet medical needs.
In summary, 1 - ( 1 - methyl piperidin - 4 - yl ) cyclopentan - 1 - ol ( CAS No . 57070 - 54 - 9 ) represents a compelling compound with significant pharmaceutical promise . Its unique structural features , combined with recent advancements in synthetic and computational chemistry , position it as a valuable asset in ongoing drug discovery efforts . Further research will undoubtedly uncover new applications and refine our understanding of its biological significance .
57070-54-9 (1-(1-methylpiperidin-4-yl)cyclopentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)